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Introduction

AZD1134 is a potent and selective antagonist of the serotonin 1B receptor (5-HT1B). The 5-
HT1B receptor predominantly functions as a presynaptic autoreceptor, regulating the release of
serotonin (5-HT). Antagonism of this receptor by AZD1134 is expected to increase synaptic
serotonin levels in key brain regions implicated in mood, anxiety, and memory, such as the
hippocampus and amygdala. This document provides a detailed experimental protocol for
investigating the effects of AZD1134 on the acquisition, consolidation, and retrieval of
conditioned fear memories in a rodent model. The protocol is designed for both contextual and
cued fear conditioning paradigms, allowing for a comprehensive assessment of AZD1134's
impact on different forms of associative fear memory.

Putative Signhaling Pathway of AZD1134 Action

The proposed mechanism of action for AZD1134 in modulating fear memory involves the
enhancement of serotonergic neurotransmission. By blocking the inhibitory feedback mediated
by presynaptic 5-HT1B autoreceptors on serotonin neurons, AZD1134 leads to increased
release of serotonin into the synaptic cleft. This elevated synaptic serotonin can then act on
various postsynaptic serotonin receptors on neurons within fear-related circuits, such as the
amygdala and hippocampus, thereby modulating neuronal excitability and synaptic plasticity
processes that are critical for memory consolidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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